Cas no 1226455-70-4 (2-(cyclopentylsulfanyl)-5-(4-methylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazole)

• Product Name: 2-(cyclopentylsulfanyl)-5-(4-methylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazole
• CAS No: 1226455-70-4
• MF: C₂₂H₂₁F₃N₂S
• MW: 402.475754499435
• CID: 5445086
• Update Time: 2025-10-30

2-(cyclopentylsulfanyl)-5-(4-methylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentylsulfanyl-5-(4-methylphenyl)-1-[3-(trifluoromethyl)phenyl]imidazole
• 2-(cyclopentylsulfanyl)-5-(4-methylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazole

• Inchi： 1S/C22H21F3N2S/c1-15-9-11-16(12-10-15)20-14-26-21(28-19-7-2-3-8-19)27(20)18-6-4-5-17(13-18)22(23,24)25/h4-6,9-14,19H,2-3,7-8H2,1H3
• InChI Key： HECPIDVSPYOISH-UHFFFAOYSA-N
• SMILES： C1(SC2CCCC2)N(C2=CC=CC(C(F)(F)F)=C2)C(C2=CC=C(C)C=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(cyclopentylsulfanyl)-5-(4-methylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazole

2-(Cyclopentylsulfanyl)-5-(4-Methylphenyl)-1-[3-(Trifluoromethyl)Phenyl]-1H-Imidazole: A Comprehensive Overview

The compound with CAS No 1226455-70-4, named 2-(cyclopentylsulfanyl)-5-(4-methylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazole, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds widely recognized for their diverse applications in drug discovery and materials science.

Imidazoles are five-membered rings containing two nitrogen atoms at positions 1 and 3, making them structurally similar to benzene but with enhanced reactivity due to the presence of nitrogen atoms. The cyclopentylsulfanyl group attached at position 2 introduces steric bulk and sulfur-based electron-donating properties, which can influence the molecule's electronic characteristics and stability. The 4-methylphenyl group at position 5 adds an electron-donating methyl substituent, potentially enhancing the molecule's lipophilicity and bioavailability.

One of the most intriguing features of this compound is the presence of a 3-trifluoromethylphenyl group at position 1. The trifluoromethyl group is a strong electron-withdrawing substituent, which can significantly alter the electronic environment of the imidazole ring, making it more susceptible to various chemical reactions or interactions with biological targets. This combination of substituents makes this compound a promising candidate for exploring novel chemical reactivity and bioactivity.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry, particularly in the development of kinase inhibitors, anti-inflammatory agents, and antitumor drugs. For instance, researchers have reported that certain imidazole derivatives exhibit potent inhibitory activity against key enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs). The unique substitution pattern of this compound suggests that it may possess similar or even superior pharmacological properties compared to existing imidazole-based drugs.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution, condensation reactions, or Suzuki coupling. The choice of synthetic route depends on the availability of starting materials and the desired level of functional group compatibility. For example, the cyclopentylsulfanyl group can be introduced via a Mitsunobu reaction or through thiolation followed by cyclization.

The structural complexity of this compound also makes it an attractive target for computational studies aimed at predicting its biological activity and toxicity profiles. Advanced computational tools such as molecular docking and quantum mechanics calculations can provide insights into how this compound interacts with potential biological targets at the molecular level.

From an environmental standpoint, understanding the degradation pathways and ecotoxicological effects of this compound is crucial for its safe handling and application in industrial settings. Recent research has emphasized the importance of green chemistry principles in designing sustainable synthetic routes and minimizing environmental impact.

In conclusion, 2-(cyclopentylsulfanyl)-5-(4-methylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazole represents a fascinating example of modern organic chemistry's ability to design complex molecules with tailored properties for specific applications. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial development.